N-phenyl-5-({4-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1-piperazinyl}carbonyl)-2-pyrimidinamine

• IUPAC Name: (2-anilinopyrimidin-5-yl)-[4-[2-(1,2,4-triazol-1-yl)ethyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22N8O/c28-18(16-12-21-19(22-13-16)24-17-4-2-1-3-5-17)26-9-6-25(7-10-26)8-11-27-15-20-14-23-27/h1-5,12-15H,6-11H2,(H,21,22,24)
• InChI Key: LAUJYEIKGXKUEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=NC=N2)C(=O)C3=CN=C(N=C3)NC4=CC=CC=C4
• Molecular Formula: C19H22N8O
• Molecular Weight: 378.4 g/mol

Description

Synthesis Analysis

The synthesis of N-phenyl-5-({4-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1-piperazinyl}carbonyl)-2-pyrimidinamine and related compounds involves complex organic reactions, aiming for high specificity and purity. For instance, a study by Zhou et al. (2014) discusses the synthesis of a structurally related PET tracer, highlighting the importance of achieving high specific activity and purity in these processes (Zhou et al., 2014).

Molecular Structure Analysis

The analysis of the molecular structure of such compounds typically involves various spectroscopic techniques. Research by Al-Abdullah et al. (2012) on a related molecule with a piperazine ring showcases the importance of understanding the crystal and molecular structure for further applications (Al-Abdullah et al., 2012).

Chemical Reactions and Properties

The chemical reactions involving N-phenyl-5-({4-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1-piperazinyl}carbonyl)-2-pyrimidinamine are crucial for its functionalization and application. For example, Ishii et al. (1997) explored a novel carbonylation reaction involving N-(2-pyridinyl)piperazines, which could be relevant for modifying similar compounds (Ishii et al., 1997).

Physical Properties Analysis

The physical properties such as solubility, melting point, and stability are essential for the practical use and handling of these compounds. The study by Khaligh et al. (2020) on the synthesis of triazolo-pyrimidines provides insights into optimizing conditions for better yield and highlights the importance of physical properties in synthesis processes (Khaligh et al., 2020).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity with other compounds and potential for chemical modifications, is vital. The work by Fu et al. (2019) on the carbonylative synthesis of phthalimides demonstrates the innovative approaches to functionalize molecules with specific chemical groups, potentially applicable to the synthesis and modification of N-phenyl-5-({4-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1-piperazinyl}carbonyl)-2-pyrimidinamine (Fu et al., 2019).